Cas no 1985-32-6 (Phenyl-(2-phenylphenyl)methanone)

• Product Name: Phenyl-(2-phenylphenyl)methanone
• CAS No: 1985-32-6
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 1390137
• PubChem ID: 407452
• Update Time: 2025-04-20

Phenyl-(2-phenylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Phenyl-(2-phenylphenyl)methanone
• (biphenyl-2-yl)phenylmethanone
• biphenyl-2-yl-phenyl-methanone
• 2-phenylbenzophenone
• biphenyl-2-ylphenylmethanone
• AC1L8SMP
• biphenyl-2-yl(phenyl)methanone
• biphenyl-2-yl phenyl methanone
• SureCN472751
• ([1,1'-biphenyl]-2-yl)phenylmethanone
• NSC5639
• (biphenyl-2-yl)phenylmethanone; biphenyl-2-yl-phenyl-methanone; 2-phenylbenzophenone; biphenyl-2-ylphenylmethanone; AC1L8SMP; biphenyl-2-yl(phenyl)methanone; biphenyl-2-yl phenyl methanone; SureCN472751; ([1,1'-biphenyl]-2-yl)phenylmethanone; NSC5639;
• SCHEMBL472751
• [1,1'-Biphenyl]-2-yl(phenyl)methanone
• DTXSID90328184
• NSC-5639
• 1985-32-6
• phenylbenzophenone
• ([1,1'-Biphenyl]-2-yl)(phenyl)methanone

• Inchi： 1S/C19H14O/c20-19(16-11-5-2-6-12-16)18-14-8-7-13-17(18)15-9-3-1-4-10-15/h1-14H
• InChI Key： ZBVQEUUTPTVMHY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.10452
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.58460